Cas no 62490-43-1 (Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-)

Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- structure
62490-43-1 structure
Product Name:Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
CAS No:62490-43-1
MF:C17H14O3
MW:266.291265010834
CID:442996
PubChem ID:71385900
Update Time:2025-04-19

Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
    • 2-[3-(3-methylphenyl)prop-2-enoyl]benzoic acid
    • 62490-43-1
    • 2-[3-(3-Methylphenyl)acryloyl]benzoic acid
    • DTXSID30808112
    • Inchi: 1S/C17H14O3/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17(19)20/h2-11H,1H3,(H,19,20)
    • InChI Key: VNSJMTKCMUZSEN-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1=CC=CC(C)=C1)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 266.09432
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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